Cas no 118988-07-1 (ethyl 2-{2-2-(2-aminoethoxy)ethoxyethoxy}acetate)

• Product Name: ethyl 2-{2-2-(2-aminoethoxy)ethoxyethoxy}acetate
• CAS No: 118988-07-1
• MF: C₁₀H₂₁NO₅
• MW: 235.277443647385
• CID: 3670716
• PubChem ID: 14158729
• Update Time: 2025-05-19

ethyl 2-{2-2-(2-aminoethoxy)ethoxyethoxy}acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [2-[2-(2-aminoethoxy)ethoxy]ethoxy]-, ethyl ester
• Acetic acid, 2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]-, ethyl ester
• ethyl 2-{2-2-(2-aminoethoxy)ethoxyethoxy}acetate
• SCHEMBL1904557
• AKMIHBVFDKSWKR-UHFFFAOYSA-N
• EN300-11961188
• ethyl 2-{2-[2-(2-aminoethoxy)ethoxy]ethoxy}acetate
• Ethyl 2-(2-(2-(2-aminoethoxy)ethoxy)ethoxy)acetate
• DB-141856
• 118988-07-1

• Inchi： 1S/C10H21NO5/c1-2-16-10(12)9-15-8-7-14-6-5-13-4-3-11/h2-9,11H2,1H3
• InChI Key： AKMIHBVFDKSWKR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COCCOCCOCCN

Computed Properties

• Exact Mass: 235.14197277Da
• Monoisotopic Mass: 235.14197277Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on ethyl 2-{2-2-(2-aminoethoxy)ethoxyethoxy}acetate

Ethyl 2-{2-[2-(2-Aminoethoxy)ethoxy]ethoxy}Acetate: A Comprehensive Overview

Ethyl 2-{2-[2-(2-Aminoethoxy)ethoxy]ethoxy}Acetate, commonly referenced by its CAS number CAS No 118988-07-1, is a versatile organic compound with significant applications in various fields of chemistry and biochemistry. This compound, characterized by its complex ether and ester functionalities, has garnered attention due to its unique properties and potential uses in drug delivery systems, polymer synthesis, and as a precursor in the development of advanced materials.

The molecular structure of ethyl 2-{2-[ethyl]...}(simplified for brevity) is notable for its multiple ether linkages, which confer it with hydrophilic properties. These properties make it an ideal candidate for applications requiring controlled release mechanisms or enhanced solubility profiles. Recent studies have highlighted its role in the formulation of biodegradable polymers, where its hydrophilic nature facilitates improved drug encapsulation efficiency.

In terms of synthesis, ethyl 2-{...}(CAS No 118988-07-1) can be synthesized via a multi-step process involving nucleophilic substitution reactions and esterification. Researchers have optimized these processes to achieve higher yields and better purity, which are critical for its application in pharmaceuticals and biotechnology.

The compound's ability to form stable complexes with various biomolecules has led to its exploration in drug delivery systems. For instance, studies published in the Journal of Controlled Release have demonstrated its potential as a carrier for anti-cancer drugs, where it enhances the bioavailability and reduces systemic toxicity.

Beyond pharmaceutical applications, ethyl 2-{...}(CAS No 118988-07-1) has found utility in the development of advanced materials such as stimuli-responsive hydrogels. These materials exhibit phase transitions in response to environmental changes, making them suitable for sensors and smart drug delivery systems.

Recent advancements in green chemistry have also explored the use of this compound as a building block for synthesizing biodegradable polymers. Its incorporation into polymer networks has shown promise in reducing environmental impact while maintaining mechanical integrity.

In conclusion, ethyl 2-{...}(CAS No 118988-07-1) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, combined with ongoing research into novel synthesis methods and applications, ensure its continued relevance in both academic and industrial settings.